Cas no 1211638-12-8 (1-(diphenylmethyl)-3-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylurea)

• Product Name: 1-(diphenylmethyl)-3-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylurea
• CAS No: 1211638-12-8
• MF: C₂₅H₂₅N₃O₃
• MW: 415.484306097031
• CID: 6466438
• PubChem ID: 45575381
• Update Time: 2025-10-16

1-(diphenylmethyl)-3-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylmethyl)-3-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylurea
• 1-benzhydryl-3-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]urea
• F5833-6035
• VU0522942-1
• 1211638-12-8
• 1-(diphenylmethyl)-3-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]urea
• AKOS024521375
• 1-benzhydryl-3-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)urea

• Inchi： 1S/C25H25N3O3/c1-31-22-15-14-20(17-21(22)28-16-8-13-23(28)29)26-25(30)27-24(18-9-4-2-5-10-18)19-11-6-3-7-12-19/h2-7,9-12,14-15,17,24H,8,13,16H2,1H3,(H2,26,27,30)
• InChI Key： JRQADLGTRDRPSA-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C(=CC=C(C=1)NC(NC(C1C=CC=CC=1)C1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 415.19
• Monoisotopic Mass: 415.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7A^2
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-(diphenylmethyl)-3-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylurea

Compound 1-(diphenylmethyl)-3-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylurea: A Comprehensive Overview

The compound with CAS No. 1211638-12-8, commonly referred to as 1-(diphenylmethyl)-3-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylurea, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential therapeutic applications. Recent studies have highlighted its role in various biological pathways, making it a promising candidate for drug development.

Structure and Synthesis

The molecular structure of 1-(diphenylmethyl)-3-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylurea is characterized by a urea functional group, a diphenylmethyl moiety, and a 4-methoxy-substituted phenyl ring. The presence of the 2-oxopyrrolidine ring introduces additional complexity and potential bioactivity to the molecule. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions, including coupling reactions and cyclization processes. These methods have improved the overall yield and purity of the compound, making it more accessible for further research.

Biological Activity and Mechanism of Action

Emerging research has demonstrated that 1-(diphenylmethyl)-3-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenylurea exhibits potent biological activity in various cellular models. Studies have shown that this compound acts as a selective inhibitor of key enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, recent findings suggest that the compound may modulate signaling pathways associated with cancer cell proliferation and apoptosis, highlighting its potential as an anticancer agent.

Pharmacokinetics and Toxicology

Understanding the pharmacokinetic profile of 1-(diphenylmethyl)-3-4-methoxy-3-(2-oxopyrrolidin-1-yli)phenylurea is crucial for its development as a therapeutic agent. Preclinical studies have revealed that the compound demonstrates moderate oral bioavailability and favorable distribution properties. Furthermore, toxicological evaluations have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings underscore its potential for safe use in humans.

Clinical Applications and Future Directions

The clinical applications of CAS No. 1211638-12-8 are currently under investigation, with ongoing preclinical trials assessing its efficacy in treating inflammatory diseases and cancer. Researchers are also exploring the potential of this compound as a combination therapy with other drugs to enhance its therapeutic effects. Future studies aim to optimize the compound's pharmacokinetic properties and evaluate its long-term safety profile in clinical settings.

In conclusion, 1-(diphenylmethyl)-3-[4-methoxyphenyl]-N-[pyrrolidinone]urea (CAS No. 1211638) represents a significant advancement in medicinal chemistry, offering promising therapeutic potential across multiple disease areas. With continued research and development, this compound has the potential to become an important tool in modern medicine.